Cas no 850349-36-9 (Benzene,1-bromo-2-[(2-fluoroethyl)thio]-)

• Product Name: Benzene,1-bromo-2-[(2-fluoroethyl)thio]-
• CAS No: 850349-36-9
• MF: C₈H₈BrFS
• MW: 235.116523742676
• CID: 716859
• PubChem ID: 17749950
• Update Time: 2025-04-19

Benzene,1-bromo-2-[(2-fluoroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2-[(2-fluoroethyl)thio]-
• 1-bromo-2-(2-fluoroethylsulfanyl)benzene
• 1-BROMO-2-(2-FLUORO-ETHYLSULFANYL)-BENZENE

• Inchi： 1S/C8H8BrFS/c9-7-3-1-2-4-8(7)11-6-5-10/h1-4H,5-6H2
• InChI Key： FHXWJSOQLYYEMA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1SCCF

Computed Properties

• Exact Mass: 233.95100
• Monoisotopic Mass: 233.95141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 25.30000
• LogP: 3.51070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers